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Compound of Interest

Compound Name:
5-Bromo-2-

(trifluoromethyl)pyrimidine

Cat. No.: B566293 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-2-
(trifluoromethyl)pyrimidine. Adherence to these protocols is essential for ensuring personal

safety and proper chemical management in the laboratory.

Hazard Identification and Classification
5-Bromo-2-(trifluoromethyl)pyrimidine is classified as a hazardous substance. Key hazards

include:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Serious Eye Irritation: Can cause serious eye damage or irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][3][4]

Harmful if Swallowed: The substance is harmful if ingested.[3]

Physical and Chemical Properties
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Property Value

CAS Number 799557-86-1

Molecular Formula C5H2BrF3N2

Melting Point 92 °C

Signal Word Danger / Warning

Note: Not all physical and chemical properties are extensively documented in the provided

search results.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-2-
(trifluoromethyl)pyrimidine. All PPE should meet established standards such as those from

NIOSH (US) or EN (EU).

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield should

be worn where there is a

splash hazard.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or a complete suit

protecting against chemicals.

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

A NIOSH-approved air-

purifying respirator is required

if dust or aerosols may be

generated.[5] Work should be

conducted in a chemical fume

hood.

NIOSH (US) or EN 143/149

(EU) approved.[5]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 5-Bromo-2-(trifluoromethyl)pyrimidine is critical to

minimize exposure risk.

Step 1: Preparation

Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-(trifluoromethyl)pyrimidine is

accessible.

Verify that a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment (e.g., spatulas, glassware, inert materials for spills) and

reagents before starting.

Ensure that an eyewash station and safety shower are close to the workstation.[1]

Step 2: Handling

Always handle this compound within a certified chemical fume hood.[5]

Wear all required PPE as detailed in the table above.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation during handling.

Keep the container tightly closed when not in use.[1][4]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly with soap and water after handling.[1][2]

Step 3: Post-Handling

Decontaminate all work surfaces and equipment after use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b566293?utm_src=pdf-body
https://www.benchchem.com/product/b566293?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH64899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-2-trifluoromethyl-pyrimidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-2-trifluoromethyl-pyrimidine.pdf
https://www.chemicalbook.com/msds/5-bromo-2-trifluoromethyl-pyrimidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC204300250&productDescription=5-BROMOPYRIMIDINE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properly store the chemical in a cool, dry, and well-ventilated place, away from incompatible

materials such as oxidizing agents.[1][2][4]

Store in a locked-up area.[1][4]

Emergency and First-Aid Procedures
Immediate action is crucial in case of exposure.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

in a position comfortable for breathing.[1][3][4] If

the person feels unwell, call a POISON

CENTER or doctor.[1][2] If not breathing,

provide artificial respiration.[1]

Skin Contact

Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes.[1][2]

Remove contaminated clothing and wash it

before reuse.[1][4] If skin irritation persists, get

medical advice/attention.[1][3][4]

Eye Contact

Rinse cautiously with water for several minutes,

also under the eyelids.[1][2][4] Remove contact

lenses if present and easy to do.[1][3][4]

Continue rinsing for at least 15 minutes.[1][2]

Seek immediate medical attention.[3]

Ingestion

Rinse the mouth thoroughly with water.[3][4] Do

NOT induce vomiting. Call a POISON CENTER

or doctor if you feel unwell.[3]

Disposal Plan
As a halogenated organic compound, 5-Bromo-2-(trifluoromethyl)pyrimidine requires

specific disposal procedures.

Step 1: Waste Segregation
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All solid waste contaminated with this chemical, as well as any unused material, should be

collected in a dedicated, properly sealed, and labeled hazardous waste container marked

"Halogenated Organic Waste."

Solutions containing this chemical should be collected in a separate, labeled container for

halogenated liquid waste. Do not mix with non-halogenated waste.

Step 2: Container Management

Use only approved and compatible containers for waste storage.

Keep waste containers tightly closed and store them in a designated, well-ventilated, and

secure area.

Step 3: Final Disposal

Disposal must comply with all local, regional, and national hazardous waste regulations.[3][4]

Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal company.[1]

Visual Workflow for Chemical Spill Response
The following diagram outlines the procedural steps for safely managing a spill of 5-Bromo-2-
(trifluoromethyl)pyrimidine.
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Workflow for Handling a Chemical Spill

Immediate Response

Assessment & Protection

Containment & Cleanup

Decontamination & Disposal

Evacuate Immediate Area

Alert Colleagues and Supervisor Assess Spill Size and Risk

Remove Ignition Sources
Don Appropriate PPE

(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully Sweep/Scoop Material
into a Labeled Waste Container

Avoid Generating Dust

Decontaminate Spill Area

Dispose of Waste via EHS Office

Remove and Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of a 5-Bromo-2-(trifluoromethyl)pyrimidine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. downloads.ossila.com [downloads.ossila.com]

4. chemicalbook.com [chemicalbook.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-Bromo-2-
(trifluoromethyl)pyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566293#personal-protective-equipment-for-handling-
5-bromo-2-trifluoromethyl-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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